Spiro[cyclopropane-1,3'-indolin]-2'-one
Overview
Description
Spiro[cyclopropane-1,3’-indolin]-2’-one is a type of spirocyclic compound . These compounds are characterized by a bicycle connected by a single fully-substituted carbon atom . They are inherently highly 3-dimensional structures and can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability .
Synthesis Analysis
The synthesis of Spiro[cyclopropane-1,3’-indolin]-2’-one has been achieved through metal-free cyclopropanation using tosylhydrazone salts . This method provides a safe alternative to diazo-compounds and has been used to produce these compounds in high yields .Molecular Structure Analysis
Spirocyclic structures, like Spiro[cyclopropane-1,3’-indolin]-2’-one, are defined as a bicycle connected by a single fully-substitified carbon atom . The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally .Chemical Reactions Analysis
The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry . The sequential Corey–Chaykovsky reactions of isatins, spiroepoxy-, or spiroaziridine oxindoles with sulfur ylide has led to the discovery of a unique reaction mode that allows easy and direct one-pot access to a range of spirocyclopropyl oxindoles .Physical And Chemical Properties Analysis
As a spirocyclic compound, Spiro[cyclopropane-1,3’-indolin]-2’-one can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure .Scientific Research Applications
Anticancer Activity
Spiro[cyclopropane-1,3’-indolin]-2’-ones have been synthesized and evaluated for their anticancer properties . They have shown promising activity against several human cancer cell lines, including DU-145 (prostate cancer) , Hela (cervical cancer) , A-549 (lung cancer) , and MCF-7 (breast cancer) . Compounds like 3b and 3i have exhibited significant anticancer activity with IC50 values less than 10 μM .
Diastereoselective Synthesis
The compound has been used in the diastereoselective synthesis of spiro[cyclopropane-1,3’-indolin]-2’-ones. This process involves metal-free cyclopropanation using tosylhydrazone salts as a safe alternative to diazo compounds, achieving high yields .
Biological Evaluation
In biological evaluation studies, libraries of spiro[cyclopropane-1,3’-indolin]-2’-ones were synthesized and their biological activity was assessed. Notably, compounds 6b and 6u showed significant activity against the DU-145 prostate cancer cell line , inducing cell death by apoptosis .
Cell Cycle Arrest
Flow cytometric analysis has revealed that certain spiro[cyclopropane-1,3’-indolin]-2’-ones can arrest the cell cycle in the G0/G1 phase . This leads to caspase-3 dependent apoptotic cell death, which is a valuable trait for compounds used in cancer therapy .
Mitochondrial Membrane Potential Disruption
These compounds have also been shown to disrupt the mitochondrial membrane potential. This is indicative of their ability to induce cell death through the intrinsic pathway of apoptosis, further highlighting their potential as anticancer agents .
Annexin V-FITC Assay
The Annexin V-FITC assay is a method used to detect apoptotic cells. Spiro[cyclopropane-1,3’-indolin]-2’-ones have been tested using this assay, suggesting that they induce cell death through apoptosis .
Structure-Activity Relationship (SAR) Analysis
Based on screening results, a structure-activity relationship (SAR) of the pharmacophore has been proposed. This analysis helps in understanding the chemical and structural features that make these compounds effective against cancer cells .
Safe Alternatives to Hazardous Reagents
The use of spiro[cyclopropane-1,3’-indolin]-2’-ones in synthesis offers a safer alternative to hazardous reagents like diazo compounds. This makes the laboratory synthesis process safer and more environmentally friendly .
Future Directions
The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry . The application of spirocyclic structures in drug discovery has seen a dramatic increase in attention in recent years, alongside major developments in their synthetic chemistry .
properties
IUPAC Name |
spiro[1H-indole-3,1'-cyclopropane]-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c12-9-10(5-6-10)7-3-1-2-4-8(7)11-9/h1-4H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBBWIBWOPGDMAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=CC=CC=C3NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70507379 | |
Record name | Spiro[cyclopropane-1,3'-indol]-2'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70507379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[cyclopropane-1,3'-indolin]-2'-one | |
CAS RN |
13861-75-1 | |
Record name | Spiro[cyclopropane-1,3'-indol]-2'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70507379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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